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Compound of Interest

Compound Name: Basic Blue 159

Cat. No.: B1165715 Get Quote

In-Depth Technical Guide to Basic Blue 159
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Basic Blue 159, a synthetic

cationic dye. The information is curated for researchers, scientists, and professionals in drug

development, with a focus on its chemical identity, applications in research, and relevant

experimental protocols.

Chemical Identification and Properties
Basic Blue 159 is a commercial name that can refer to more than one chemical entity, leading

to some ambiguity in its chemical data. However, the most consistently reported compound is a

cationic dye primarily used in the textile industry. A distinct form, designated as C.I. (Colour

Index) Basic Blue 159, finds application in scientific research, specifically in microscopy.

Primary Chemical Identity (Textile Grade)
The most frequently cited chemical identity for the textile dye known as Basic Blue 159 or

Cationic Blue X-BL is detailed below.
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Property Value

CAS Number 52435-14-0[1][2][3]

Molecular Formula C₁₉H₂₁N₅O₄S₂[1][2][3]

Synonyms
Cationic Blue X-BL[1][2][3], Cationic Blue SD-

BL, Blue FBL

Appearance Light blue-green to blue powder[1][3]

Solubility Soluble in water[1]

Research Grade (Microscopy)
A specific variant, C.I. Basic Blue 159, is noted for its use in microscopy.

Property Value

CAS Number 105953-73-9[4][5][6]

Synonyms
C.I. Basic Blue 159, Astrazon Blue FBL, Astra

Blue B[4][5][6]

Application
Microscopy stain for the visualization of amines

and carboxylic acids[6]

Research Applications
While primarily an industrial dye, Basic Blue 159 has applications in scientific research,

particularly in microscopy and adsorption studies.

Microscopy
C.I. Basic Blue 159 (CAS 105953-73-9) is utilized as a cationic dye in microscopy for the

visualization of amines and carboxylic acids.[6] Its positive charge allows it to bind to anionic

components within biological tissues.

General Staining Protocol for Amines and Carboxylic Acids:
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A specific, detailed protocol for C.I. Basic Blue 159 is not readily available in the reviewed

literature. However, a general protocol for staining acidic and amino components in tissue

sections can be adapted.

Deparaffinization and Rehydration: Tissue sections are deparaffinized in xylene and

rehydrated through a graded series of ethanol solutions to water.

Staining: Slides are immersed in a solution of C.I. Basic Blue 159. The optimal

concentration and incubation time would need to be determined empirically but would

typically range from 0.1% to 1% (w/v) for 1-5 minutes.

Rinsing: Excess stain is removed by rinsing with distilled water or a differentiating solution

(e.g., acidic alcohol) to improve contrast.

Counterstaining (Optional): A contrasting stain (e.g., Eosin) can be used to visualize other

cellular components.

Dehydration and Mounting: The stained sections are dehydrated through a graded series of

ethanol, cleared in xylene, and mounted with a coverslip using a suitable mounting medium.

Adsorption Studies
The commercial dye Astrazon Blue FGRL, which is a mixture of C.I. Basic Blue 159 and C.I.

Basic Blue 3, has been used as a model compound in environmental science research to study

the removal of textile dyes from wastewater using various adsorbents. These studies provide

detailed experimental protocols that are relevant to understanding the behavior of Basic Blue
159 in aqueous solutions.

Experimental Protocols: Adsorption of Astrazon
Blue FGRL
The following protocol is a summary of the methodology used in studies investigating the

adsorption of Astrazon Blue FGRL from aqueous solutions.[7][8][9][10]

Materials and Reagents
Astrazon Blue FGRL (containing C.I. Basic Blue 159)
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Adsorbent material (e.g., sepiolite, fly ash, activated carbon)

Deionized water

HCl and NaOH for pH adjustment

Thermostatic shaker

Spectrophotometer

Experimental Procedure
Preparation of Stock Solution: A stock solution of Astrazon Blue FGRL is prepared by

dissolving a known mass of the dye in deionized water.

Batch Adsorption Experiments:

A series of flasks containing a fixed volume of dye solution of a specific initial

concentration are prepared.

The pH of the solutions is adjusted to the desired value using HCl or NaOH.

A known mass of the adsorbent is added to each flask.

The flasks are agitated in a thermostatic shaker at a constant temperature for a

predetermined contact time.

Analysis:

After agitation, the solid and liquid phases are separated by centrifugation or filtration.

The concentration of the dye remaining in the supernatant is determined using a

spectrophotometer at the wavelength of maximum absorbance for Astrazon Blue FGRL.

Data Evaluation: The amount of dye adsorbed per unit mass of adsorbent is calculated.

Kinetic and isotherm models (e.g., Langmuir, Freundlich) are applied to the experimental

data to determine the adsorption characteristics.
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Key Experimental Parameters
Parameter Typical Range

Initial Dye Concentration 100-300 mg/L[9]

Adsorbent Dose 3-12 g/L[9]

pH 3-7[10]

Temperature 303-323 K[9]

Contact Time 2.5-1400 min[10]

Signaling Pathways
Currently, there is no available scientific literature that describes the involvement of Basic Blue
159 in any specific cellular signaling pathways. Its primary documented roles are as a colorant

and a research tool for visualization.

Visualizations
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Experimental Workflow for Adsorption Studies
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Experiment
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Set up Batch Experiments
(Varying Concentration, pH, etc.)

Prepare Adsorbent

Agitate in Thermostatic Shaker

Separate Solid and Liquid Phases

Measure Final Dye Concentration
(Spectrophotometry)

Calculate Adsorption Capacity

Apply Kinetic and Isotherm Models
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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